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Compound of Interest

Compound Name: Boc-d-glu-ofm

Cat. No.: B558526 Get Quote

N-α-tert-Butyloxycarbonyl-D-glutamic acid γ-(9-fluorenylmethyl) ester, commonly abbreviated

as Boc-D-Glu-OFm, is a pivotal protected amino acid derivative utilized extensively in the

fields of peptide synthesis and pharmaceutical research.[1] This compound incorporates two

critical protecting groups: the Boc group on the α-amine and the OFm group on the γ-carboxyl

side chain of D-glutamic acid. This strategic protection scheme allows for the precise and

sequential formation of peptide bonds, making it an invaluable tool for the synthesis of complex

peptides and peptidomimetics with diverse biological functions.[2] This guide provides a

comprehensive overview of the chemical structure, physicochemical properties, synthesis, and

key applications of Boc-D-Glu-OFm for researchers, scientists, and professionals in drug

development.

Chemical Structure and Physicochemical Properties
The unique utility of Boc-D-Glu-OFm stems from its molecular architecture. The tert-

butyloxycarbonyl (Boc) group is a well-established acid-labile protecting group for the α-amino

function of amino acids.[3][4] Conversely, the 9-fluorenylmethyl (OFm) ester is a base-labile

protecting group for the γ-carboxyl group of the glutamic acid side chain.[5] This orthogonal

protection strategy is fundamental to its application, as it permits the selective deprotection of

either the N-terminus for chain elongation or the side chain for subsequent modification or

cyclization, without affecting the other protecting group.[6]

Below is a diagram illustrating the chemical structure of Boc-D-Glu-OFm.

Caption: Chemical structure of Boc-D-Glu-OFm.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b558526?utm_src=pdf-interest
https://www.benchchem.com/product/b558526?utm_src=pdf-body
https://www.chemimpex.com/products/05490
https://www.myskinrecipes.com/shop/en/peptide-synthesis-reagents/38554--boc-glu-ofm.html
https://www.benchchem.com/product/b558526?utm_src=pdf-body
https://www.benchchem.com/product/b558526?utm_src=pdf-body
https://chempep.com/boc-solid-phase-peptide-synthesis/
https://www.shunxiangchem.com/the-critical-role-of-boc-protecting-groups-in-drug-synthesis/
https://moodle2.units.it/pluginfile.php/756940/mod_resource/content/1/httpswww.bachem.comwpfd_filesolid-phase-peptide-synthesis.pdf
https://www.organic-chemistry.org/protectivegroups/
https://www.benchchem.com/product/b558526?utm_src=pdf-body
https://www.benchchem.com/product/b558526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties of Boc-D-Glu-OFm

Property Value References

IUPAC Name

(2R)-2-[(tert-

butoxycarbonyl)amino]-5-(9H-

fluoren-9-ylmethoxy)-5-

oxopentanoic acid

[7]

Synonyms
Boc-D-Glu(OFm)-OH, BOC-D-

GLUTAMIC ACID(OFM)-OH
[8]

CAS Number 123417-20-9 [7][8]

Molecular Formula C24H27NO6 [8][9]

Molecular Weight 425.47 g/mol [8][9]

Appearance White powder [1]

Melting Point 96 - 100 °C [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[10]

Storage 2-8°C, desiccated [7]

Synthesis and Purification
The synthesis of Boc-D-Glu-OFm typically involves the selective protection of the amino and

side-chain carboxyl groups of D-glutamic acid. A common synthetic strategy is outlined below:

Experimental Protocol: Synthesis of Boc-D-Glu-OFm

Protection of the α-amino group: D-glutamic acid is first reacted with di-tert-butyl dicarbonate

(Boc2O) in a suitable solvent system (e.g., a mixture of dioxane and water) under basic

conditions (e.g., using sodium hydroxide or triethylamine) to yield Boc-D-glutamic acid.

Esterification of the γ-carboxyl group: The resulting Boc-D-glutamic acid is then selectively

esterified at the γ-carboxyl group. This can be achieved by reacting it with 9-
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fluorenylmethanol in the presence of a coupling agent such as dicyclohexylcarbodiimide

(DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is typically carried

out in an anhydrous organic solvent like dichloromethane (DCM) or dimethylformamide

(DMF).

Work-up and Purification: After the reaction is complete, the dicyclohexylurea byproduct is

filtered off. The filtrate is then washed sequentially with dilute acid, water, and brine to

remove unreacted starting materials and water-soluble impurities. The organic layer is dried

over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

Final Purification: The crude product is purified by column chromatography on silica gel using

a gradient of ethyl acetate in hexanes to afford pure Boc-D-Glu-OFm.
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Synthesis of Boc-D-Glu-OFm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. Boc-Glu-Ofm [myskinrecipes.com]

3. chempep.com [chempep.com]

4. The Critical Role of BOC Protecting Groups in Drug Synthesis | Nanjing Shunxiang
Pharmaceutical Technology Co.,Ltd [shunxiangchem.com]

5. moodle2.units.it [moodle2.units.it]

6. Protective Groups [organic-chemistry.org]

7. boc-d-glu(ofm)-oh | 123417-20-9 [sigmaaldrich.com]

8. CAS NO. 123417-20-9 | BOC-D-GLU(OFM)-OH | C24H27NO6 [localpharmaguide.com]

9. biosynth.com [biosynth.com]

10. Boc-Glu(Ofm)-OH | CAS:123417-18-5 | High Purity | Manufacturer BioCrick
[biocrick.com]

To cite this document: BenchChem. [Introduction to a Versatile Building Block in Peptide
Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558526#boc-d-glu-ofm-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b558526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

